Cas no 132899-04-8 (1H-Naphtho[2,3-c]pyran-5,10-dione,7,9-dihydroxy-3-methyl-)
![1H-Naphtho[2,3-c]pyran-5,10-dione,7,9-dihydroxy-3-methyl- structure](https://www.kuujia.com/scimg/cas/132899-04-8x500.png)
132899-04-8 structure
Product name:1H-Naphtho[2,3-c]pyran-5,10-dione,7,9-dihydroxy-3-methyl-
1H-Naphtho[2,3-c]pyran-5,10-dione,7,9-dihydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Naphtho[2,3-c]pyran-5,10-dione,7,9-dihydroxy-3-methyl-
- 6-O-demethyl-5-deoxyanhydrofusarubin
- 7,9-dihydroxy-3-methyl-1H-benzo[g]isochromene-5,10-dione
- 1H-Naphtho(2,3-c)pyran-5,10-dione, 7,9-dihydroxy-3-methyl-
- 6-Ddaf
- CHEMBL479229
- DTXSID00157841
- 132899-04-8
-
- Inchi: InChI=1S/C14H10O5/c1-6-2-8-10(5-19-6)14(18)12-9(13(8)17)3-7(15)4-11(12)16/h2-4,15-16H,5H2,1H3
- InChI Key: ATLURBSTOUCQEI-UHFFFAOYSA-N
- SMILES: CC1OCC2C(C3=C(O)C=C(O)C=C3C(=O)C=2C=1)=O
Computed Properties
- Exact Mass: 258.0528
- Monoisotopic Mass: 258.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8Ų
- XLogP3: 1.7
Experimental Properties
- Density: 1.57
- Boiling Point: 543.3°C at 760 mmHg
- Flash Point: 214.8°C
- Refractive Index: 1.707
- PSA: 83.83
1H-Naphtho[2,3-c]pyran-5,10-dione,7,9-dihydroxy-3-methyl- Related Literature
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Dinah R. Parker,Michael J. Pitcher,Peter J. Baker,Isabel Franke,Tom Lancaster,Stephen J. Blundell,Simon J. Clarke Chem. Commun., 2009, 2189-2191
-
Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
-
Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels, 2018,2, 1057-1068
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Rania S. Seoudi,Annette Dowd,Brian J. Smith,Adam Mechler Phys. Chem. Chem. Phys., 2016,18, 11467-11473
132899-04-8 (1H-Naphtho[2,3-c]pyran-5,10-dione,7,9-dihydroxy-3-methyl-) Related Products
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